Cas no 21834-92-4 (5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal)

• Product Name: 5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal
• CAS No: 21834-92-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD00036615
• CID: 51880
• PubChem ID: 24901547
• Update Time: 2025-10-19

5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-phenyl-2-hexenal
• Cocal
• 5-methyl-2-phenylhex-2-enal
• 5-methyl-2-phenyl-hex-2-enal
• 2-Phenyl-5-methyl-2-hexenal
• alpha-(3-Methylbutylidene)-Benzeneacetaldehyde
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-
• DSSTox_CID_27419
• DSSTox_RID_82333
• DSSTox_GSID_47419
• 5-Methyl-2-Phenyl 2 Hexenal
• YURDCJXYOLERLO-UHFFFAOYSA-N
• Tox21_302458
• TRA0075793
• AK307045
• M199
• 5-Methyl-2-phenyl-hex-2-enal, (2E)-
• UNII-57UW55EC13
• FEMA 3199
• 5-Methyl-2-phenyl-2-hexenal, >=96%, FG
• ?Cocal
• (2E)-5-methyl-2-phenyl-hex-2-enal
• UNII-935DI670UJ
• MFCD00036615
• (2E)-5-methyl-2-phenylhex-2-enal
• (E)-5-Methyl-2-phenyl-hex-2-enal
• EINECS 244-602-3
• FEMA No. 3199
• AM84770
• 2-Hexenal, 5-methyl-2-phenyl-
• (E)-5-methyl-2-phenylhex-2-enal
• D70128
• 2-Phenyl-5-methylhex-2-enal
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-, (E)-
• alpha-(3-Methylbutylidene)benzeneacetaldehyde
• YURDCJXYOLERLO-LCYFTJDESA-N
• a-(3-Methylbutylidene)benzeneacetaldehyde, 9CI
• W-107517
• DS-11320
• Benzeneacetaldehyde, alpha -(3-methylbutylidene)-
• WAA83492
• 57UW55EC13
• Benzeneacetaldehyde, .alpha.-(3-methylbutylidene)-
• AKOS024348946
• 21834-92-4
• 188829-73-4
• CHEBI:177629
• Fema No. 3199, E-
• Benzeneacetaldehyde, alpha-(3-methylbutylidene)-, (alphaE)-
• 935DI670UJ
• Q27271558
• SCHEMBL891343
• (2E)-5-Methyl-2-phenyl-2-hexenal
• BENZENEACETALDEHYDE, .ALPHA.-(3-METHYLBUTYLIDENE)-, (.ALPHA.E)-
• BENZENEACETALDEHYDE, .ALPHA.-(3-METHYLBUTYLIDENE)-, (E)-
• 5-Methyl-2-phenyl-2-hexenal (natural)
• 95%,as a mixture of isomers
• 5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal

• MDL： MFCD00036615
• Inchi： 1S/C13H16O/c1-11(2)8-9-13(10-14)12-6-4-3-5-7-12/h3-7,9-11H,8H2,1-2H3/b13-9-
• InChI Key： YURDCJXYOLERLO-LCYFTJDESA-N
• SMILES： O=C/C(/C1C=CC=CC=1)=C/CC(C)C
• BRN： 2043290

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.973
• Boiling Point: 100°C/7mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.534
• PSA: 17.07000
• LogP: 3.31500
• Sensitiveness: Air Sensitive
• FEMA: 3199

5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on 5-\u200bMethyl-\u200b2-\u200bphenyl-\u200b2-\u200bhexenal

5-Methyl-2-phenyl-2-hexenal: A Comprehensive Overview

5-Methyl-2-phenyl-2-hexenal, identified by the CAS number 21834-92-4, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields ranging from food science to pharmaceuticals. Recent studies have shed light on its properties, mechanisms, and applications, making it a subject of ongoing research.

The chemical structure of 5-Methyl-2-phenyl-2-hexenal is characterized by a hexenal backbone with a methyl group at the fifth position and a phenyl group at the second position. This arrangement imparts distinctive electronic and steric properties to the molecule. Researchers have explored its reactivity under various conditions, revealing insights into its stability and reactivity in different environments. For instance, studies have shown that the compound exhibits moderate thermal stability, making it suitable for applications that require heat resistance.

In terms of applications, 5-Methyl-2-phenyl-2-hexenal has found utility in the food industry as a flavor enhancer. Its ability to impart aromatic and floral notes makes it a valuable additive in beverages and confectioneries. Recent advancements in flavor chemistry have enabled precise control over the concentration of this compound, ensuring optimal sensory profiles in food products. Additionally, its use in cosmetics has been explored due to its potential as a fragrance component with mild antibacterial properties.

The synthesis of 5-Methyl-2-phenyl-2-hexenal has been an area of active research. Traditional methods involve multi-step organic syntheses, which can be labor-intensive and costly. However, recent breakthroughs in catalytic chemistry have introduced more efficient routes. For example, the use of transition metal catalysts has significantly streamlined the synthesis process, reducing both time and resource requirements.

Beyond its industrial applications, 5-Methyl-2-phenyl-2-hexenal has also been studied for its biological effects. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a candidate for drug development. Furthermore, its interaction with cellular receptors is an area of ongoing investigation, with potential implications for therapeutic interventions.

In conclusion, 5-Methyl-2-phenyl-2-hexenal, CAS number 21834-92-4, stands as a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis and application techniques underscore its importance in contemporary scientific research. As further studies unfold, this compound is poised to contribute even more significantly to various fields.